2-methyl-N-[4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide

• Molecular Formula: C18H15N5OS
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 2-methyl-N-[4-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide
• InChI: InChI=1S/C18H15N5OS/c1-11-5-3-4-6-15(11)16(24)19-14-9-7-13(8-10-14)17-22-23-12(2)20-21-18(23)25-17/h3-10H,1-2H3,(H,19,24)
• InChI Key: KTYQYOXHRAGRAJ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C3=NN4C(=NN=C4S3)C

Description

2-methyl-N-[4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is a chemical compound that has gained considerable attention in scientific research. This compound has been synthesized using various methods and has shown potential in a range of applications.

Mechanism of Action

The mechanism of action of 2-methyl-N-[4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes and proteins that are involved in cancer cell growth, inflammation, and microbial growth.
Biochemical and Physiological Effects:
Studies have shown that 2-methyl-N-[4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide has biochemical and physiological effects that are beneficial in scientific research. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methyl-N-[4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide in lab experiments is its potential as a multi-targeted agent. This means that it can target multiple enzymes and proteins involved in various biological processes. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the research and development of 2-methyl-N-[4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide. One direction is to further study its potential as an anticancer agent, with a focus on its mechanism of action and its efficacy in animal models. Another direction is to study its potential as an anti-inflammatory and antimicrobial agent in more detail. Additionally, there is potential for the development of novel derivatives of this compound that may have improved solubility and bioavailability.

Synthesis Methods

The synthesis of 2-methyl-N-[4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide has been reported using various methods. One of the methods involves the reaction of 2-methylbenzoyl chloride with 4-amino-3-methyl-1,2,4-triazole-5-thiol in the presence of triethylamine. The resulting compound is then reacted with 4-bromo-3-methylphenylboronic acid in the presence of palladium catalyst to yield the final product.

Scientific Research Applications

2-methyl-N-[4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]benzamide has shown potential in a range of scientific research applications. It has been studied as a potential anticancer agent, with studies showing its ability to inhibit the growth of cancer cells. It has also been studied as a potential anti-inflammatory agent, with studies showing its ability to reduce inflammation in animal models. In addition, this compound has been studied as a potential antimicrobial agent, with studies showing its ability to inhibit the growth of bacteria and fungi.